Cas no 2172072-72-7 (2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile)

• Product Name: 2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile
• CAS No: 2172072-72-7
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• CID: 6448223
• PubChem ID: 165590129
• Update Time: 2025-05-21

2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile
• EN300-1610655
• 2172072-72-7
• 2-{5-ethyl-1-[(3-methylphenyl)methyl]-1H-1,2,3-triazol-4-yl}acetonitrile

• Inchi： 1S/C14H16N4/c1-3-14-13(7-8-15)16-17-18(14)10-12-6-4-5-11(2)9-12/h4-6,9H,3,7,10H2,1-2H3
• InChI Key： GFOFUMCCXWPQNL-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=C(C)C=2)C(=C(CC#N)N=N1)CC

Computed Properties

• Exact Mass: 240.137496527g/mol
• Monoisotopic Mass: 240.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile

Research Brief on 2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile (CAS: 2172072-72-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of triazole derivatives as promising scaffolds for drug discovery. Among these, 2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile (CAS: 2172072-72-7) has emerged as a compound of interest due to its potential biological activities and applications in therapeutic development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic uses.

The compound, characterized by its unique triazole core and acetonitrile moiety, has been investigated for its role in modulating various biological pathways. Recent studies have explored its synthesis via click chemistry, a method that allows for efficient and regioselective formation of the 1,2,3-triazole ring. The structural features of this compound, including the ethyl and 3-methylbenzyl substituents, contribute to its stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

Pharmacological studies have demonstrated that 2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile exhibits notable activity against specific enzyme targets, particularly those involved in inflammatory and oncogenic pathways. In vitro assays have shown inhibitory effects on kinases such as JAK2 and PI3K, suggesting its potential as a lead compound for the development of kinase inhibitors. Additionally, preliminary in vivo studies in murine models have indicated anti-inflammatory and anti-proliferative effects, warranting further investigation into its therapeutic potential.

The compound's mechanism of action appears to involve the modulation of cellular signaling pathways, particularly those associated with cytokine production and cell cycle regulation. Molecular docking studies have revealed high binding affinity for the ATP-binding sites of target kinases, supporting its role as a competitive inhibitor. These findings are corroborated by structural-activity relationship (SAR) analyses, which highlight the importance of the triazole and acetonitrile functionalities in mediating these interactions.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its metabolic stability and oral bioavailability. Recent efforts have focused on derivatization strategies to enhance these attributes while maintaining its biological activity. For instance, modifications to the 3-methylbenzyl group have been explored to improve solubility and reduce off-target effects.

In conclusion, 2-{5-ethyl-1-(3-methylphenyl)methyl-1H-1,2,3-triazol-4-yl}acetonitrile represents a promising candidate for further drug development, particularly in the areas of oncology and inflammation. Its unique structural features and demonstrated biological activities underscore its potential as a versatile scaffold for the design of novel therapeutics. Future research should prioritize in-depth preclinical studies to validate its efficacy and safety, as well as explore its applicability in combination therapies.